Cas no 1261669-30-0 (5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester)

• Product Name: 5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester
• CAS No: 1261669-30-0
• MF: C₁₅H₁₀F₄O₂
• MW: 298.232318401337
• CID: 4789755
• Update Time: 2023-08-17

5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester

• Inchi： 1S/C15H10F4O2/c1-21-14(20)12-6-5-11(16)8-13(12)9-3-2-4-10(7-9)15(17,18)19/h2-8H,1H3
• InChI Key： MDRBLNWBNGLZQM-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OC)=C(C=1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3